Cas no 1804162-71-7 (1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one
• CAS No: 1804162-71-7
• MF: C₁₁H₁₁BrF₂O
• MW: 277.105249643326
• CID: 5000853
• Update Time: 2025-05-20

1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one

• Inchi： 1S/C11H11BrF2O/c1-7-8(5-9(15)6-12)3-2-4-10(7)11(13)14/h2-4,11H,5-6H2,1H3
• InChI Key： SIBRVBXOKQFJBR-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=CC=C(C(F)F)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one

1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1804162-71-7)

1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one is a versatile organic compound with the CAS registry number 1804162-71-7. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a bromine atom attached to a propanone backbone, which is further substituted with a difluoromethyl group and a methyl group on the aromatic ring. This combination of functional groups makes it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of difluoromethyl-substituted aromatic compounds in medicinal chemistry. The presence of the difluoromethyl group introduces unique electronic and steric properties, which can enhance the bioavailability and efficacy of drug candidates. For instance, researchers have explored the use of 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases.

The methyl group on the aromatic ring further contributes to the compound's stability and reactivity. This makes it an ideal substrate for various nucleophilic substitution reactions, such as those involving Grignard reagents or organometallic catalysts. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically enriched derivatives of this compound, opening new avenues for chiral drug discovery.

In addition to its role in pharmaceuticals, 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one has found applications in agrochemical research. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. For example, researchers have reported that derivatives of this compound exhibit potent activity against key agricultural pests, making them promising candidates for sustainable pest management solutions.

The synthesis of this compound has also been optimized in recent years. Traditional methods often involved multi-step procedures with low yields, but modern techniques leveraging microwave-assisted synthesis and continuous flow reactors have significantly improved its production efficiency. These advancements not only reduce costs but also minimize environmental impact, aligning with current green chemistry principles.

Furthermore, the structural flexibility of 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one allows for its use in materials science applications. For instance, it has been employed as a building block in the construction of advanced polymers and organic semiconductors. Its ability to form stable covalent bonds with other functional groups makes it a valuable component in designing materials with tailored electronic properties.

Despite its numerous applications, the handling and storage of this compound require careful consideration due to its sensitivity to moisture and light. Researchers have developed innovative storage techniques, such as encapsulation in inert matrices or controlled atmosphere packaging, to maintain its stability during transportation and long-term storage.

In conclusion, 1-Bromo-3-(3-(difluoromethyl)-2-methylphenyl)propan-2-one (CAS No. 1804162-71-7) stands out as a critical intermediate in modern organic synthesis. Its unique combination of functional groups and versatile reactivity positions it at the forefront of advancements in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications and optimization strategies, this compound is poised to play an even more significant role in shaping future innovations across these disciplines.